Cas no 2137570-22-8 (5-bromo-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2137570-22-8
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 5961490
• PubChem ID: 165473732
• Update Time: 2025-10-29

5-bromo-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine
• 2137570-22-8
• 5-bromo-7-(difluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104734

• Inchi： 1S/C7H4BrF2N3/c8-5-1-4(7(9)10)2-6-11-3-12-13(5)6/h1-3,7H
• InChI Key： HELUXVHQXMTFLY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CC2=NC=NN21

Computed Properties

• Exact Mass: 246.95567g/mol
• Monoisotopic Mass: 246.95567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137570-22-8)

5-bromo-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine, identified by its CAS number 2137570-22-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolo[1,5-a]pyridine scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a bromo substituent at the 5-position and a difluoromethyl group at the 7-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The triazolo[1,5-a]pyridine core is a fused bicyclic system consisting of a triazole ring and a pyridine ring. This particular arrangement has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The bromo atom at the 5-position serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. Additionally, the difluoromethyl group is a common pharmacophore in drug design due to its ability to enhance metabolic stability, improve binding affinity, and modulate lipophilicity.

In recent years, there has been growing interest in exploring the pharmacological potential of triazolo[1,5-a]pyridine derivatives. Several studies have highlighted their activity against various diseases, including cancer, inflammation, and infectious diseases. For instance, research has demonstrated that compounds containing this scaffold can inhibit kinases and other enzymes involved in tumor progression. The combination of the bromo and difluoromethyl groups in 5-bromo-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine may contribute to its potent activity by enhancing interactions with target proteins.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of novel therapeutic agents. The structural features of 5-bromo-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine make it an attractive candidate for further derivatization. Researchers have utilized this compound to develop molecules with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For example, modifications at the 3-position or 6-position of the triazolo[1,5-a]pyridine core have led to compounds with significant antiviral and anti-inflammatory properties.

The synthesis of 5-bromo-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo substituent typically involves halogenation reactions using reagents such as N-bromosuccinimide (NBS). The subsequent installation of the difluoromethyl group can be achieved through fluorination reactions employing reagents like Selectfluor or DAST (diethylaminosulfur trifluoride). These synthetic strategies highlight the compound's complexity and the skill required to produce it in high purity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of triazolo[1,5-a]pyridine derivatives with biological targets. These studies have revealed that the electronic properties influenced by the bromo and difluoromethyl groups play a crucial role in determining binding affinity. Additionally, computational modeling has helped identify key residues on target proteins that interact with this scaffold, providing insights into structure-activity relationships.

The biological activity of 5-bromo-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine has been evaluated in various preclinical models. Initial studies have shown promising results in inhibiting key enzymes involved in cancer metabolism. Furthermore, preliminary toxicity studies suggest that this compound exhibits favorable safety profiles at therapeutic doses. These findings underscore its potential as a lead compound for further development into a novel therapeutic agent.

In conclusion,5-bromo-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137570-22-8) is a structurally interesting heterocyclic compound with significant pharmacological potential. Its unique combination of functional groups makes it an attractive scaffold for drug discovery and development. Ongoing research continues to explore its therapeutic applications and optimize its synthetic pathways for large-scale production.